6-Chlorohexanenitrile
Overview
Description
6-Chlorohexanenitrile, also known as this compound, is a useful research compound. Its molecular formula is C6H10ClN and its molecular weight is 131.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 59713. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Agricultural Applications : A study by Sun et al. (2015) found that the nitrification inhibitor 2-chloro-6-(trichloromethyl)-pyridine (CP), used in rice paddy fields, increases yield and reduces nitrogen losses, ultimately decreasing global warming potential despite increased ammonia volatilization (Sun et al., 2015).
Chemical Research : Research by Katano et al. (2004) demonstrates that 1,6-dichlorohexane and 1,4-dichlorobutane are useful organic solvents for ion-transfer voltammetry at the O-water interface, with 1,6-DCH showing better potential window coverage than 1,2-DCE (Katano et al., 2004). Furthermore, Rimboud et al. (2010) present a formal ion partition potential scale for measuring ion transfers at the water/1,6-dichlorohexane interface, enabling more accurate measurements of ion-association constants (Rimboud et al., 2010).
Environmental Science : Willett et al. (1998) discuss the different environmental fates and toxicities of hexachlorocyclohexane (HCH) isomers, with significant implications for human health and environmental contamination (Willett et al., 1998).
Explosive Material Research : Studies on energetic materials like RDX show that advanced oxidation processes can effectively degrade these compounds, indicating potential environmental remediation strategies (Bose et al., 1998). Additionally, Rylott et al. (2011) identify plant genes involved in 2,4,6-trinitrotoluene detoxification, which could aid in phytoremediation efforts for explosives contamination (Rylott et al., 2011).
Properties
IUPAC Name |
6-chlorohexanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10ClN/c7-5-3-1-2-4-6-8/h1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLKNMBFMTVKLEW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCC#N)CCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30289184 | |
Record name | 6-chlorohexanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30289184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6628-78-0 | |
Record name | NSC59713 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=59713 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-chlorohexanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30289184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of 6-chlorohexanenitrile formation during the thermal decomposition of polyamide-6 in the presence of PVC?
A1: The presence of this compound as a byproduct indicates a specific interaction between the degradation products of polyamide-6 and PVC. The study demonstrated that hydrogen chloride (HCl), released during PVC degradation, plays a crucial role in this process []. HCl facilitates several reactions, including:
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